Cas no 61149-70-0 (Quinoxalinium, 7-(acetylamino)-1,2,3-trimethyl-, chloride)

• Product name: Quinoxalinium, 7-(acetylamino)-1,2,3-trimethyl-, chloride
• CAS No: 61149-70-0
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• CID: 490561
• PubChem ID: 12288653

Quinoxalinium, 7-(acetylamino)-1,2,3-trimethyl-, chloride Chemical and Physical Properties

Names and Identifiers

• Quinoxalinium, 7-(acetylamino)-1,2,3-trimethyl-, chloride
• N-(2,3,4-trimethylquinoxalin-4-ium-6-yl)acetamide,chloride
• DTXSID90484739
• 61149-70-0

• Inchi： InChI=1S/C13H15N3O.ClH/c1-8-9(2)16(4)13-7-11(15-10(3)17)5-6-12(13)14-8;/h5-7H,1-4H3;1H
• InChI Key： ZZBGSQBAUPFJGW-UHFFFAOYSA-N
• SMILES： CC1=C([N+](=C2C=C(C=CC2=N1)NC(=O)C)C)C.[Cl-]

Computed Properties

• Exact Mass: 248.9731
• Monoisotopic Mass: 265.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• PSA: 47.94